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Compound of Interest

Compound Name: AG-825

Cat. No.: B7805358

For Researchers, Scientists, and Drug Development Professionals

Introduction

AG-825, a tyrphostin derivative, is a selective inhibitor of the HER-2/neu (ErbB2) receptor
tyrosine kinase. Overexpression of HER-2/neu is a well-documented driver in the progression
of several cancers, most notably in a subset of breast and prostate cancers. By inhibiting the
kinase activity of HER-2/neu, AG-825 disrupts downstream signaling pathways that are crucial
for cell proliferation and survival, ultimately leading to the induction of apoptosis, or
programmed cell death. These application notes provide a comprehensive overview of the
treatment duration and methodologies for inducing apoptosis with AG-825.

Mechanism of Action: HER-2/neu-p38 MAPK-
Mediated Apoptosis

AG-825 exerts its pro-apoptotic effects by inhibiting the phosphorylation of the HER-2/neu
receptor. This inhibition leads to a crucial imbalance in downstream mitogen-activated protein
kinase (MAPK) signaling. Specifically, the inhibition of HER-2/neu signaling by AG-825 results
in the activation of the p38 MAPK pathway, which in turn promotes apoptosis. This effect has
been observed to be both dose and time-dependent in androgen-independent prostate cancer
cells.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://mayoclinic.elsevierpure.com/en/publications/tyrphostin-ag825-triggers-p38-mitogen-activated-protein-kinase-de/
https://www.benchchem.com/product/b7805358#ag-825-treatment-duration-for-apoptosis
https://www.benchchem.com/product/b7805358#ag-825-treatment-duration-for-apoptosis
https://www.benchchem.com/product/b7805358#ag-825-treatment-duration-for-apoptosis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7805358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

